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Compound of Interest

Compound Name: trans-3-Heptene
CAS No.: 68476-39-1
Cat. No.: B7770532
Get Quote
. J

Executive Safety Summary

trans-3-Heptene is not merely a solvent; it is a volatile, lipophilic olefin with a specific hazard
profile that distinguishes it from standard laboratory reagents.[1] While often grouped with
generic "heptanes," its specific flammability and aspiration risks require precise engineering
controls.

The "Killer" Risks:

e Flash Point (-6°C to -9°C): Vapors can ignite at sub-zero temperatures.[1] Static discharge is
the primary ignition source during transfer.

» Aspiration Toxicity (Category 1): If swallowed or vomited, it can enter the lungs and cause
chemical pneumonitis, which can be fatal.

 Lipophilicity: It rapidly defats skin and permeates standard laboratory gloves faster than
hydrophilic solvents.

Physical Property Data Table
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Property Value Operational Implication

Use for specific SDS

CAS Number 14686-14-7 o
verification.[1][2]
_ CRITICAL: Grounding is
Flash Point -9°C (approx.)[1][3]
mandatory.[1]
- ) Moderate volatility; vapors
Boiling Point 94-96°C
accumulate low.[1]
] ) Vapors sink; floor-level ignition
Vapor Density >3.0 (Air=1) )
risk.[1]
N ) Lighter than water; floats
Specific Gravity 0.70 ) )
during spills.[1]
N S Do not use water to extinguish
Solubility Immiscible in water

fires.

Risk Assessment & Engineering Controls

Before donning PPE, the environment must be engineered to minimize exposure. PPE is the
last line of defense, not the first.

The Static Hazard (The Invisible Threat)

Non-polar solvents like trans-3-Heptene have low electrical conductivity (<50 pS/m).[1] When
poured, they generate static charge that cannot dissipate, leading to a spark gap potential.

e Requirement: All metal containers (drums, cans) must be bonded and grounded before
transfer.

o Glassware: When transferring into glass, use a grounded metal dip tube or funnel to prevent
charge accumulation on the liquid surface.

Graphviz Diagram: Handling Logic Flow
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Figure 1: Risk mitigation workflow prioritizing engineering controls over PPE.[1]

Personal Protective Equipment (PPE) Matrix
A. Hand Protection (Gloves)

Scientific Rationale:trans-3-Heptene is a small-molecule hydrocarbon.[1] It permeates latex

instantly and degrades thin nitrile over time.

e Do NOT Use: Latex (natural rubber).[1]

e Do NOT Use: Thin "exam grade" vinyl.[1]

Usage Recommended . Breakthrough
] . Thickness ] Protocol
Scenario Material Time
Change
Splash ] )
) immediately
Protection o _ _
Nitrile =5 mil (0.12mm)  ~15-30 mins upon splash.[1]
(Standard Lab ]
Double-gloving
Work)
recommended.
Immersion / Spill  Silver Shield / 4H _ _ Mandatory for
) Multi-layer > 480 mins )
Cleanup (Laminate) spill response.
Excellent
] resistance but
Alternative ) ) )
Viton Heavy Gauge > 240 mins expensive;
Heavy Use . .
retains dexterity.
[1]
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Graphviz Diagram: Glove Selection Logic

Task Definition
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Change <15 mins
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Figure 2: Decision tree for selecting appropriate hand protection based on exposure intensity.

[1]

B. Respiratory Protection[4]

e Primary: Chemical Fume Hood (Face velocity 80-100 fpm).[1]

o Secondary (Outside Hood): Full-face respirator with Organic Vapor (OV) cartridges (Black
label).[1]

o Note: Because heptene has a distinct odor, "breakthrough” is often detectable by smell,
but rely on cartridge service life calculations, not your nose.

C. Body & Eye Protection[1][4][5]

o Eyes: Chemical Splash Goggles (ANSI Z87.1).[1] Safety glasses are insufficient because
vapors can bypass the side shields and irritate the ocular mucosa.
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e Body:Flame Resistant (FR) Lab Coat (e.g., Nomex or chemically treated cotton).[1] Synthetic
blends (polyester) can melt into the skin during a flash fire.

Operational Protocols
Protocol A: Safe Transfer (Syringe/Cannula)

Rationale: Minimizes vapor release and static generation.[1]

Secure: Clamp the reagent bottle inside the fume hood.

Inert: Insert a balloon of Nitrogen/Argon to equalize pressure if withdrawing large volumes.[1]

Withdraw: Use a glass syringe with a Luer-lock tip.[1]

o Tip: Avoid rapid pulling of the plunger; cavitation creates vapor bubbles.

Transfer: Dispense slowly down the side of the receiving vessel to reduce static splashing.

Protocol B: Spill Response (Immediate Action)

Rationale: Heptene vapors travel along the floor to ignition sources.[1]

Evacuate: Clear the immediate area.

Isolate: Turn off hot plates and stirrers if safe to do so (remove ignition sources).

PPE Up: Don Silver Shield gloves and respiratory protection.[1]

Absorb: Use non-combustible absorbents (Vermiculite, clay, or specific organic solvent
pads).

o Warning: Do not use paper towels; they increase the surface area for evaporation and
flammability.

Disposal: Place soaked absorbent in a sealed container labeled "Hazardous Waste -
Flammable."

Waste Disposal
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Classification: RCRA Hazardous Waste (Ignitable - DO01).[1]

e Segregation: Segregate from oxidizers (e.g., Nitric acid, Peroxides) to prevent violent
reaction.[1]

» Container: Store in safety cans or glass bottles with pressure-relief caps.

o Labeling: Must be clearly labeled "Flammable Solvent Waste" with the specific constituents
listed.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. lookchem.com [lookchem.com]

o 2. Respiratory protection equipments C7H14 (trans-3-heptene), CAS number 14686-14-7
[en.gazfinder.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AAH5348206&productDescription=TRANS-3-HEPTENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b7770532/docs?utm_src=pdf-body#technical-guide-personal-protective-equipment-handling-protocols-for-trans-3-heptene
https://www.lookchem.com/404.htm
https://www.chevronwithtechron.com/content/dam/external/chevron/en_us/marketing-support/all-other/Static_Electricity_Hazards_and_Prevention_from_CBT.pdf
https://www.riskstop.co.uk/technical-bulletins/static-electricity
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b7770532/docs?utm_src=pdf-body#technical-guide-personal-protective-equipment-handling-protocols-for-trans-3-heptene
https://www.lookchem.com/404.htm
https://en.gazfinder.com/trans-3-heptene/
https://www.chembk.com/en/chem/trans-hept-3-ene
https://www.fishersci.com/store/msds?partNumber=AAH5348206&productDescription=TRANS-3-HEPTENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b7770532?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/404.htm
https://en.gazfinder.com/trans-3-heptene/
https://en.gazfinder.com/trans-3-heptene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770532?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 3. chembk.com [chembk.com]

o 4. fishersci.com [fishersci.com]

e 5. chevronwithtechron.com [chevronwithtechron.com]
e 6. riskstop.co.uk [riskstop.co.uk]

 To cite this document: BenchChem. [Technical Guide: Personal Protective Equipment &
Handling Protocols for trans-3-Heptene]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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